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Compound of Interest

Compound Name: Tetrapropyl orthosilicate

Cat. No.: B1662032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

tetrapropyl orthosilicate (TPOS) in organic solvents. Due to the limited availability of specific

quantitative solubility data in publicly accessible literature, this guide focuses on qualitative

solubility information, physical properties, and a detailed, generalized experimental protocol for

determining the solubility of TPOS in various organic solvents. This information is intended to

assist researchers in designing experiments, preparing formulations, and understanding the

behavior of TPOS in non-aqueous systems.

Core Concepts: Understanding Tetrapropyl
Orthosilicate
Tetrapropyl orthosilicate (TPOS), also known as tetrapropoxysilane, is an organosilicon

compound with the chemical formula Si(OCH₂CH₂CH₃)₄. It is a colorless liquid that is sensitive

to moisture. In the presence of water, it undergoes hydrolysis to form silicic acid and propanol.

This reactivity is a key consideration in its handling and application.

Physical and Chemical Properties
A summary of the key physical and chemical properties of tetrapropyl orthosilicate is

presented in Table 1. These properties are essential for understanding its behavior in different

solvent systems.
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Property Value Reference

CAS Number 682-01-9 [1][2]

Molecular Formula C₁₂H₂₈O₄Si [1]

Molecular Weight 264.43 g/mol [3]

Appearance Colorless liquid [2]

Density 0.916 g/mL at 25 °C [4]

Boiling Point 94 °C at 5 mmHg

Melting Point < -80 °C [5]

Refractive Index n20/D 1.4 [5]

Water Solubility
78 mg/L at 20 °C

(decomposes)
[5]

Solubility in Organic Solvents
While specific quantitative solubility data (e.g., in g/100 mL or mol/L) for tetrapropyl
orthosilicate in a wide range of organic solvents is not readily available in the reviewed

literature, qualitative descriptions consistently indicate its good solubility in common organic

solvents.

Qualitative Solubility Data
Based on material safety data sheets and chemical supplier information, tetrapropyl
orthosilicate is generally described as being "soluble in organic solvents." The related

compound, tetraethyl orthosilicate (TEOS), is known to be miscible with alcohol and soluble in

benzene.[6][7] This suggests that TPOS, with its longer but still relatively short alkyl chains, is

likely to be miscible with a range of common non-polar and polar aprotic organic solvents.

Table 2: Qualitative Solubility of Tetrapropyl Orthosilicate
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Solvent Class General Solubility Implied from

Alcohols (e.g., Ethanol,

Isopropanol)
Miscible/Soluble

Use in formulations, analogy

with TEOS

Ethers Soluble
General statements on organic

solvent solubility

Hydrocarbons (e.g., Heptane,

Benzene)
Soluble

General statements and

analogy with TEOS

Ketones (e.g., Acetone) Soluble
General statements on organic

solvent solubility

Note: "Miscible" implies that the substances will mix in all proportions to form a homogeneous

solution. "Soluble" indicates that a significant amount of the solute will dissolve in the solvent.

The lack of quantitative data necessitates experimental verification for specific applications.

Experimental Protocol for Solubility Determination
The following is a detailed, generalized methodology for determining the solubility of

tetrapropyl orthosilicate in an organic solvent of interest. This protocol is based on the widely

used "shake-flask" method, which is a reliable technique for measuring the solubility of liquids

in liquids.[8][9]

Materials and Apparatus
Tetrapropyl Orthosilicate: High purity grade (e.g., ≥98%).

Organic Solvent: High purity, anhydrous grade.

Glassware: Volumetric flasks, graduated cylinders, screw-cap vials or test tubes, pipettes.

Analytical Balance: With a precision of at least 0.1 mg.

Constant Temperature Bath or Incubator: Capable of maintaining a stable temperature (±0.1

°C).

Vortex Mixer or Shaker.
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Analytical Instrument: Gas chromatograph (GC) with a flame ionization detector (FID) or

mass spectrometer (MS) is recommended for accurate quantification.

Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

TPOS solubility.
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Workflow for Solubility Determination

Detailed Methodological Steps
Preparation of Calibration Standards:
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Prepare a series of standard solutions of TPOS in the chosen organic solvent at known

concentrations.

These standards should bracket the expected solubility range.

Analyze these standards using the chosen analytical method (e.g., GC-FID) to create a

calibration curve.

Sample Preparation:

In a series of screw-cap vials, add a known volume or weight of the organic solvent.

To each vial, add an excess amount of TPOS. The formation of a distinct second phase

(undissolved TPOS) should be visible.

Equilibration:

Place the vials in a constant temperature bath or incubator set to the desired temperature.

Agitate the vials using a shaker or vortex mixer for a predetermined period (e.g., 24-48

hours) to ensure equilibrium is reached. It is advisable to perform a time-course study to

determine the minimum time required to reach equilibrium.

Phase Separation and Sampling:

After equilibration, allow the vials to stand undisturbed at the constant temperature until

the two phases have clearly separated.

Carefully extract an aliquot of the solvent phase (the top or bottom layer, depending on the

relative densities) using a pipette. Be cautious not to disturb the interface or withdraw any

of the undissolved TPOS phase.

Analysis:

Accurately dilute the collected aliquot with the pure solvent to a concentration that falls

within the range of the calibration curve.

Inject the diluted sample into the GC and record the peak area corresponding to TPOS.
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Quantification:

Using the calibration curve, determine the concentration of TPOS in the diluted sample.

Calculate the original concentration of TPOS in the saturated solvent phase, taking into

account the dilution factor. This value represents the solubility of TPOS in the specific

organic solvent at the given temperature.

Signaling Pathways and Logical Relationships
The experimental determination of solubility follows a logical progression of steps designed to

ensure that a true equilibrium is reached and accurately measured. The following diagram

illustrates the key relationships in this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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